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Compound of Interest

Compound Name: EOS-984

Cat. No.: B15571528

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EOS-984 is a potent and selective inhibitor of the Equilibrative Nucleoside Transporter 1

(ENT1).[1] ENT1 is the primary transporter of adenosine into lymphocytes, and its inhibition by

EOS-984 prevents the intracellular accumulation of adenosine.[2] In the tumor

microenvironment, high concentrations of adenosine suppress T-cell proliferation and effector

functions. By blocking adenosine uptake, EOS-984 restores T-cell activity, making it a

promising candidate for cancer immunotherapy.[2] These application notes provide a detailed

protocol for an in vitro T-cell proliferation assay to evaluate the efficacy of EOS-984 in reversing

adenosine-mediated immunosuppression.

Data Presentation
The following table summarizes the quantitative data on the inhibitory activity of EOS-984 in

various assay conditions.
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Parameter Value Conditions

ENT1 Binding IC50 1.5 nM ---

T-cell Proliferation IC50 0.1 nM 0.2% HSA

T-cell Proliferation IC50 11 nM 2% HSA + 0.1% AAG

T-cell Proliferation IC50 7.5 nM 50% HS

ENT1 H3-uridine uptake IC50 2 nM ---

ENT2 adenosine uptake IC50 350 nM ---

HSA: Human Serum Albumin, AAG: Alpha-1-Acid Glycoprotein, HS: Human Serum[1]

Experimental Protocols
In Vitro T-Cell Proliferation Assay Using CFSE
This protocol describes a method to assess the ability of EOS-984 to rescue T-cell proliferation

from adenosine-induced suppression using carboxyfluorescein succinimidyl ester (CFSE) dye

dilution measured by flow cytometry.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

RosetteSep™ Human T Cell Enrichment Cocktail (or similar)

Ficoll-Paque PLUS

RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

L-glutamine

Human IL-2
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Anti-human CD3 antibody (clone OKT3)

Anti-human CD28 antibody (clone CD28.2)

Adenosine

EOS-984

CFSE (Carboxyfluorescein succinimidyl ester)

Phosphate Buffered Saline (PBS)

96-well round-bottom culture plates

Flow cytometer

Procedure:

Isolation of Human T-Cells:

Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient

centrifugation.

Enrich for T-cells using a negative selection kit such as RosetteSep™ Human T Cell

Enrichment Cocktail according to the manufacturer's protocol.

CFSE Labeling:

Wash the enriched T-cells with PBS.

Resuspend the cells at a concentration of 1-10 x 10^6 cells/mL in pre-warmed PBS.

Add CFSE to a final concentration of 1-5 µM and incubate for 10-15 minutes at 37°C,

protected from light.

Quench the staining by adding 5 volumes of ice-cold complete RPMI-1640 medium

(supplemented with 10% FBS, penicillin-streptomycin, and L-glutamine).

Incubate for 5 minutes on ice.
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Wash the cells twice with complete RPMI-1640 medium to remove excess CFSE.

Cell Culture and Treatment:

Resuspend the CFSE-labeled T-cells in complete RPMI-1640 medium at a concentration

of 1 x 10^6 cells/mL.

Prepare a serial dilution of EOS-984 in complete RPMI-1640 medium.

In a 96-well round-bottom plate, add the following to triplicate wells:

CFSE-labeled T-cells (1 x 10^5 cells/well).

Anti-CD3/CD28 antibodies for T-cell stimulation (e.g., 1 µg/mL plate-bound anti-CD3

and 1 µg/mL soluble anti-CD28).

Adenosine to a final concentration that induces immunosuppression (e.g., 10-50 µM).

Varying concentrations of EOS-984.

Include appropriate controls: unstimulated cells, stimulated cells without adenosine, and

stimulated cells with adenosine but without EOS-984.

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 4-5 days.

Add human IL-2 (e.g., 20 U/mL) on day 2 of culture.

Flow Cytometry Analysis:

After the incubation period, harvest the cells.

Wash the cells with PBS containing 2% FBS.

Acquire the samples on a flow cytometer, measuring the CFSE fluorescence in the FITC

channel.

Analyze the data by gating on the live lymphocyte population and examining the CFSE

dilution profile. Proliferation is indicated by the appearance of successive peaks with

reduced fluorescence intensity.
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Caption: EOS-984 inhibits the ENT1 transporter, blocking adenosine uptake and restoring T-

cell function.

Experimental Workflow for T-Cell Proliferation Assay
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Caption: Workflow for the in vitro T-cell proliferation assay to evaluate EOS-984 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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